Cas no 2734778-44-8 (5-(Benzyloxy)-6-fluoronicotinaldehyde)

• Product Name: 5-(Benzyloxy)-6-fluoronicotinaldehyde
• CAS No: 2734778-44-8
• MF: C₁₃H₁₀FNO₂
• MW: 231.22
• CID: 5080328
• Update Time: 2025-06-22

5-(Benzyloxy)-6-fluoronicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)-6-fluoronicotinaldehyde

• Inchi： 1S/C13H10FNO2/c14-13-12(6-11(8-16)7-15-13)17-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： ZQQMVKWPIXOHGE-UHFFFAOYSA-N
• SMILES： C1C=CC=CC=1COC1C=C(C=O)C=NC=1F

Additional information on 5-(Benzyloxy)-6-fluoronicotinaldehyde

Introduction to 5-(Benzyloxy)-6-fluoronicotinaldehyde (CAS No: 2734778-44-8)

5-(Benzyloxy)-6-fluoronicotinaldehyde, identified by its CAS number 2734778-44-8, is a fluorinated nicotinaldehyde derivative that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound represents a novel structural motif with potential applications in the development of therapeutic agents. The presence of both benzyloxy and fluoro substituents introduces unique electronic and steric properties, making it a valuable scaffold for drug design and discovery.

The benzyloxy group is known for its ability to enhance the solubility and metabolic stability of molecules, while the fluoro atom can modulate the binding affinity and selectivity of a compound towards its biological target. These features have been extensively studied in the context of developing small-molecule inhibitors and agonists. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have highlighted the importance of such modifications in optimizing lead compounds for various therapeutic indications.

In the realm of medicinal chemistry, 5-(Benzyloxy)-6-fluoronicotinaldehyde has been explored as a precursor for synthesizing more complex derivatives with enhanced pharmacological activity. The aldehyde functionality in this compound allows for further chemical modifications, enabling the creation of diverse libraries of compounds for high-throughput screening. This approach has been particularly useful in identifying novel inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The incorporation of the fluoro atom at the 6-position of the nicotinaldehyde core is a strategic choice that can influence both the pharmacokinetic and pharmacodynamic properties of the resulting compounds. Fluorine atoms are well-documented in medicinal chemistry for their ability to improve lipophilicity, metabolic stability, and binding interactions with biological targets. For instance, fluoroalkyl groups have been shown to enhance the potency and selectivity of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

Recent studies have demonstrated that derivatives of nicotinaldehyde exhibit promising activities against various disease targets. One notable area of research has been the development of antiviral agents, where nicotinaldehyde derivatives have shown inhibitory effects against viral proteases and polymerases. The structural features of 5-(Benzyloxy)-6-fluoronicotinaldehyde make it an attractive candidate for further exploration in this context. By leveraging computational modeling techniques, researchers have been able to predict optimal analogs that could enhance antiviral efficacy while minimizing off-target effects.

The synthesis of 5-(Benzyloxy)-6-fluoronicotinaldehyde involves multi-step organic transformations that highlight its synthetic versatility. Key steps include the introduction of the benzyloxy group via nucleophilic substitution followed by fluorination at the desired position. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have made it possible to produce this compound with high yield and purity. These improvements are essential for ensuring that subsequent biological evaluations are conducted on robust chemical entities.

Beyond its potential as a lead compound, 5-(Benzyloxy)-6-fluoronicotinaldehyde serves as an important intermediate in the synthesis of more complex molecules. Its structural framework can be modified to explore different pharmacophoric elements, thereby expanding the chemical space available for drug discovery. Collaborative efforts between synthetic chemists and biologists have led to innovative strategies for generating novel scaffolds with improved therapeutic profiles.

The use of modern analytical techniques has further enhanced our understanding of how structural modifications influence the biological activity of 5-(Benzyloxy)-6-fluoronicotinaldehyde derivatives. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide critical insights into molecular conformation and interactions with biological targets. These data are essential for guiding optimization efforts and ensuring that new compounds exhibit desired pharmacological properties.

In conclusion, 5-(Benzyloxy)-6-fluoronicotinaldehyde represents a promising candidate for further development in medicinal chemistry. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for fluorinated nicotinaldehyde derivatives, compounds like this one will play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.